(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(1-methyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanone

• IUPAC Name: [4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-(2-methyl-5-thiophen-2-ylpyrazol-3-yl)methanone
• InChI: InChI=1S/C22H20FN5O2S/c1-27-18(13-17(26-27)19-3-2-12-31-19)22(29)28-10-8-15(9-11-28)21-25-24-20(30-21)14-4-6-16(23)7-5-14/h2-7,12-13,15H,8-11H2,1H3
• InChI Key: YPZLSXHAENURDY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)C(=O)N3CCC(CC3)C4=NN=C(O4)C5=CC=C(C=C5)F
• Molecular Formula: C22H20FN5O2S
• Molecular Weight: 437.5 g/mol
• CAS No.: 1351660-32-6

Description

(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(1-methyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanone is a useful research compound. Its molecular formula is C22H20FN5O2S and its molecular weight is 437.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Synthesis

Research on structurally similar compounds often focuses on their synthesis and structural analysis. For example, the synthesis of heterocyclic compounds, including those with oxadiazole and pyrazole moieties, has been explored for their potential biological activities. These studies involve detailed characterizations using techniques like IR, NMR, LC-MS, and X-ray diffraction to confirm the molecular structure and investigate the stability of the molecule through inter and intra-molecular interactions, such as hydrogen bonds and crystal packing analyses (Prasad et al., 2018).

Biological Activities and Applications

• Antimicrobial and Antimycobacterial Activities : Compounds with pyrazole and oxadiazole structures have been evaluated for antimicrobial properties. For instance, derivatives of pyrazolines demonstrated significant antimicrobial activities against various strains, including Mycobacterium tuberculosis, indicating potential use in developing new antimicrobial agents (Ali & Yar, 2007).

• Enzyme Inhibitory Activities : Certain compounds featuring pyrazole and thiophene units have shown promising enzyme inhibitory activities against targets like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST), suggesting potential applications in treating diseases related to enzyme dysfunction (Cetin et al., 2021).

• Central Nervous System (CNS) Activities : The CNS depressant activity and potential anticonvulsant properties of novel pyrazole derivatives highlight the possibility of exploring similar compounds for therapeutic applications in CNS disorders, including epilepsy and anxiety (Butler, Wise, & Dewald, 1984).